Cas no 1379323-85-9 (7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole)
7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole is a heterocyclic organic compound featuring a brominated benzimidazole core with methyl substituents at the 1 and 2 positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The bromine atom enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. Its stability under standard conditions and well-defined crystalline form facilitate handling and purification. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents, due to its rigid aromatic framework and modifiable halogen substituent. High purity grades ensure reproducibility in research and industrial applications.
![7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole structure](https://ossimg.kuujia.com/scimg/1379500/1379323-85-9x500.png)
1379323-85-9 structure
Product Name:7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole
CAS No:1379323-85-9
MF:C9H9BrN2
MW:225.085160970688
CID:4823870
Update Time:2025-05-28
7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole Chemical and Physical Properties
Names and Identifiers
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- 7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole
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- Inchi： 1S/C9H9BrN2/c1-6-11-8-5-3-4-7(10)9(8)12(6)2/h3-5H,1-2H3
- InChI Key： QUVJEFJLOKULOX-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC2=C1N(C)C(C)=N2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 174
- XLogP3: 2.5
- Topological Polar Surface Area: 17.8
7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069003034-1g |
7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole |
1379323-85-9 | 97% | 1g |
684.00 USD | 2021-06-01 |
7-Bromo-1,2-dimethyl-1H-benzo[d]imidazole Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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